Cas no 1260657-01-9 (3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1260657-01-9
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD11848055
• CID: 1006716
• PubChem ID: 53417425
• Update Time: 2025-06-13

3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SY343322
• (3R,4S)-1-Boc-4-(trifluoromethyl)pyrrolidin-3-amine
• MFCD22689619
• SCHEMBL14801302
• tert-butyl 3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• 1260657-01-9
• rac-tert-butyl 3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-(trifluoromethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD11848055
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-4-6(7(14)5-15)10(11,12)13/h6-7H,4-5,14H2,1-3H3
• InChI Key： ZNVBVBJFGYWTQJ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CC1N)(F)F

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1260657-01-9)

The compound 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1260657-01-9) is a highly specialized intermediate in organic synthesis, particularly valued for its unique structural features. With a pyrrolidine backbone, a trifluoromethyl group, and a tert-butyl ester moiety, this molecule is widely utilized in pharmaceutical research and agrochemical development. Its CAS number 1260657-01-9 ensures precise identification in global chemical databases, making it a critical reference for researchers.

In recent years, the demand for fluorinated compounds like 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester has surged due to their enhanced metabolic stability and bioavailability. These properties align with the growing focus on drug discovery and precision medicine, where fluorine incorporation is a key strategy. The tert-butyl ester group further enhances the compound's utility as a protecting group in peptide synthesis, a topic frequently searched in AI-driven drug design platforms.

The synthesis and applications of CAS No. 1260657-01-9 are often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly catalytic methods to produce such intermediates, addressing the industry's shift toward environmentally benign processes. This trend is reflected in search engine queries, where terms like "fluorinated pyrrolidine synthesis" and "tert-butyl ester applications" are gaining traction.

Another hotspot for 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester is its role in bioconjugation and proteomics. The amino group in its structure allows for selective modifications, enabling its use in labeling and cross-linking experiments. This aligns with the rising interest in chemical biology tools, as evidenced by frequent searches for "amine-reactive probes" and "pyrrolidine derivatives in bioconjugation."

From a commercial perspective, CAS No. 1260657-01-9 is often sourced for high-throughput screening libraries. Its structural complexity and functional group diversity make it a valuable scaffold for fragment-based drug discovery, a topic dominating discussions in AI-aided molecular design. The compound's trifluoromethyl group is particularly noteworthy, as it mimics bioisosteres commonly found in FDA-approved drugs, a fact frequently highlighted in medicinal chemistry forums.

In summary, 3-Amino-4-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1260657-01-9) is a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced bioconjugation. Its relevance to cutting-edge research ensures its continued prominence in both academic and industrial settings.